Cas no 1803460-13-0 (3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine
• CAS No: 1803460-13-0
• MF: C₇H₃ClF₃N₃O
• MW: 237.566430330276
• CID: 4911345
• Update Time: 2025-05-24

3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3N3O/c8-5-4(15-7(9,10)11)2-14-3(1-12)6(5)13/h2H,13H2
• InChI Key： BAKDFKOKUPFAQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#N)=NC=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine (CAS: 1803460-13-0)

3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine (CAS: 1803460-13-0) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various pharmaceutical applications, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential as a key intermediate in drug discovery.

The synthesis of 3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The researchers reported a yield of over 85% with high selectivity, making this method highly attractive for industrial-scale production. The compound's structural features, including the electron-withdrawing trifluoromethoxy group, contribute to its stability and reactivity, which are critical for further derivatization.

In terms of biological activity, 3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine has been investigated as a potential inhibitor of kinase enzymes, which are often targeted in cancer therapy. A recent preclinical study highlighted its efficacy in suppressing the activity of specific kinases involved in tumor proliferation. The compound exhibited low micromolar IC50 values in vitro, suggesting its potential as a lead compound for further optimization. Additionally, its unique chemical structure allows for facile modification, enabling the development of derivatives with improved pharmacokinetic properties.

Beyond its role in kinase inhibition, this compound has also been explored in the context of agrochemical applications. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its use as a precursor for the synthesis of novel herbicides. The trifluoromethoxy group, in particular, was found to enhance the herbicidal activity by improving the compound's binding affinity to target enzymes in weeds. This dual applicability in both pharmaceutical and agrochemical domains underscores its versatility and industrial relevance.

Despite these advancements, challenges remain in the widespread adoption of 3-Amino-4-chloro-2-cyano-5-(trifluoromethoxy)pyridine. Issues such as scalability, cost-effectiveness, and potential toxicity profiles need to be addressed in future research. However, the compound's promising properties and the growing body of research supporting its applications make it a compelling subject for further investigation. As the field of chemical biology continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals.